BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of Meptyldinocap in Non-
Target Organisms: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Disclaimer: This document is a comprehensive review compiled from publicly available data
and is intended for informational purposes for researchers, scientists, and drug development
professionals. It is not a substitute for regulatory agency assessments.

Executive Summary

Meptyldinocap, a dinitrophenol fungicide, is an active ingredient utilized for the control of
powdery mildew. Its mechanism of action involves the uncoupling of oxidative phosphorylation,
a fundamental process in cellular energy production. While effective against target fungal
pathogens, a thorough understanding of its toxicological profile in non-target organisms is
crucial for a comprehensive environmental risk assessment. This technical guide provides a
detailed overview of the ecotoxicological effects of meptyldinocap on a range of non-target
species, including aquatic and terrestrial organisms. Quantitative toxicity data is presented in
structured tables for comparative analysis, and key experimental methodologies are described.
Furthermore, a visualization of the primary toxicodynamic pathway is provided to facilitate a
deeper understanding of its mode of action.

Aquatic Organisms

Meptyldinocap exhibits a high degree of toxicity to aquatic organisms. Acute and chronic
exposure studies have been conducted on representative species of fish, aguatic invertebrates,
and algae to determine key toxicity endpoints.

Data Presentation: Aquatic Toxicity
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Experimental Protocols

The aquatic toxicity studies for meptyldinocap were conducted following standardized OECD
guidelines to ensure data quality and comparability.

e Fish, Acute Toxicity Test (OECD 203): This test determines the median lethal concentration
(LCso) of a substance in fish over a 96-hour exposure period. Juvenile rainbow trout
(Oncorhynchus mykiss) were exposed to a series of meptyldinocap concentrations under
controlled laboratory conditions, including temperature, pH, and dissolved oxygen. Mortality
was observed and recorded at 24, 48, 72, and 96 hours.

e Daphnia sp. Acute Immobilisation Test (OECD 202): This study assesses the acute toxicity to
Daphnia magna. Young daphnids (<24 hours old) were exposed to various concentrations of
meptyldinocap for 48 hours. The endpoint is the median effective concentration (ECso) at
which 50% of the daphnids are immobilized.
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e Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of a substance on the
growth of a freshwater algal species, Pseudokirchneriella subcapitata. Algal cultures were
exposed to different concentrations of meptyldinocap over a 72-hour period. The inhibition
of growth is measured, and the median effective concentration (E-Cso) for growth rate
reduction is calculated.

o Fish, Early-life Stage Toxicity Test (OECD 210): This chronic study assesses the effects of
meptyldinocap on the early developmental stages of fish. Fertilized eggs are exposed to a
range of concentrations, and the exposure continues through hatching and into the early
juvenile stage. Endpoints include mortality, growth, and developmental abnormalities, leading
to the determination of a No Observed Effect Concentration (NOEC).

o Daphnia magna Reproduction Test (OECD 211): This chronic test evaluates the impact of
meptyldinocap on the reproductive output of Daphnia magna over a 21-day period. The
total number of live offspring produced is the primary endpoint used to determine the NOEC
for reproduction.
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Aquatic Ecotoxicology Testing Workflow for Meptyldinocap.

Terrestrial Organisms

The risk to terrestrial non-target organisms is another critical aspect of the environmental safety
profile of meptyldinocap. Studies have been conducted on birds, honeybees, earthworms,
other non-target arthropods, and soil microorganisms.

Data Presentation: Terrestrial Toxicity
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Experimental Protocols

Standardized protocols were also employed for the assessment of toxicity to terrestrial

organisms.
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e Avian Acute Oral Toxicity (OECD 223): This test determines the acute oral toxicity (LDso) in
birds. A single dose of meptyldinocap was administered to Bobwhite quail, and the birds
were observed for at least 14 days for mortality and signs of toxicity.

 Avian Dietary Toxicity Test (OECD 205): This study evaluates the toxicity of a substance
when administered in the diet. Young Bobwhite quail were fed a diet containing various
concentrations of meptyldinocap for five days, followed by a three-day observation period.
The dietary LCso is determined.

e Honeybee, Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine
the acute contact and oral LDso values for adult honeybees. For the contact test, bees are
topically exposed to meptyldinocap. For the oral test, bees are fed a sucrose solution
containing the test substance. Mortality is assessed over 48 hours.

o Earthworm, Acute Toxicity Test (OECD 207): This test assesses the acute toxicity of a
substance to earthworms (Eisenia fetida) in an artificial soil. The 14-day LCso is determined.

o Earthworm, Reproduction Test (OECD 222): This chronic study evaluates the effects of a
substance on the reproductive output of earthworms over an 8-week period. The NOEC for
reproduction is a key endpoint.

» Soil Microorganisms, Nitrogen Transformation Test (OECD 216): This study assesses the
long-term effects of a substance on the nitrogen transformation activity of soll
microorganisms. The rate of nitrate formation is measured over 28 days.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

The primary mode of action of meptyldinocap in both target and non-target organisms is the
uncoupling of oxidative phosphorylation. This process occurs within the mitochondria and
disrupts the production of ATP, the main energy currency of the cell. Meptyldinocap, being a
lipophilic weak acid, can shuttle protons across the inner mitochondrial membrane, dissipating
the proton gradient that is essential for ATP synthase to function. This leads to an increase in
oxygen consumption without a corresponding increase in ATP production, ultimately causing
cellular energy depletion and toxicity.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1662176?utm_src=pdf-body
https://www.benchchem.com/product/b1662176?utm_src=pdf-body
https://www.benchchem.com/product/b1662176?utm_src=pdf-body
https://www.benchchem.com/product/b1662176?utm_src=pdf-body
https://www.benchchem.com/product/b1662176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Mitochondrion

»-| Meptyldinocap

T
1
1
:Dissipates Proton Gradient

Intermembrané Space
1

ton Motive Force fe

Electron Transport Chain
(Proton Pump)

Mitochondridl Matrix
|

Uncoupled State (Energy Depletion)

Normal ATP Production

Click to download full resolution via product page

Mechanism of Meptyldinocap as an Uncoupler of Oxidative Phosphorylation.

Conclusion

The toxicological data for meptyldinocap indicate a high risk to aquatic organisms, with acute

and chronic toxicity observed at low microgram per liter concentrations. The risk to birds,

honeybees, and earthworms is considered to be lower under typical field exposure scenarios,

although sublethal effects cannot be entirely discounted. The primary mechanism of toxicity,

the uncoupling of oxidative phosphorylation, is a well-understood process that affects a broad

range of organisms. This technical guide provides a consolidated source of quantitative data

and methodological context to aid in the environmental risk assessment and responsible
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management of this fungicide. Further research into the potential for sublethal effects in
terrestrial non-target organisms and the impact of its metabolites would provide an even more
comprehensive understanding of its environmental profile.

 To cite this document: BenchChem. [Toxicological Profile of Meptyldinocap in Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662176#toxicological-profile-of-meptyldinocap-in-
non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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